6-(2-Fluorophenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H9FN4OS
• Molecular Weight: 300.31 g/mol
• IUPAC Name: 6-(2-fluorophenyl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H9FN4OS/c1-8-9(6-7-20-8)12-16-17-14-19(12)18-13(21-14)10-4-2-3-5-11(10)15/h2-7H,1H3
• InChI Key: KKVOXTYTZSBSMD-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)C4=CC=CC=C4F

Description

6-(2-Fluorophenyl)-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly referred to as FMT, is a heterocyclic compound that has been the subject of extensive scientific research in recent years. FMT is a member of the triazolo-thiadiazole family of compounds, which are known for their diverse range of biological activities. In

Mechanism of Action

The exact mechanism of action of FMT is not fully understood, but it is believed to act through multiple pathways. FMT has been shown to inhibit the activity of several enzymes that are involved in cancer cell proliferation, including cyclin-dependent kinases and topoisomerases. Additionally, FMT has been shown to induce apoptosis, or programmed cell death, in cancer cells. FMT has also been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory activity.
Biochemical and physiological effects:
FMT has been shown to have a range of biochemical and physiological effects. In preclinical studies, FMT has been shown to inhibit cancer cell proliferation and induce apoptosis in cancer cells. FMT has also been shown to possess anti-inflammatory and antimicrobial properties. Additionally, FMT has been shown to have a low toxicity profile, which makes it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of FMT is its low toxicity profile, which makes it a relatively safe compound to work with in laboratory experiments. Additionally, FMT has been shown to possess potent anti-cancer activity, which makes it a promising candidate for further development as an anticancer drug. However, one of the limitations of FMT is its complex synthesis method, which may make it difficult to produce large quantities of the compound for use in preclinical and clinical studies.

Future Directions

There are several future directions for research on FMT. One area of interest is the development of novel FMT derivatives with improved pharmacological properties. Additionally, further studies are needed to fully elucidate the mechanism of action of FMT and to identify the specific pathways through which it exerts its biological effects. Finally, clinical studies are needed to evaluate the safety and efficacy of FMT in humans, which will be critical for the development of FMT as a therapeutic agent.
Conclusion:
In conclusion, FMT is a heterocyclic compound that has been the subject of extensive scientific research in recent years. FMT has been shown to possess potent anti-cancer, anti-inflammatory, and antimicrobial properties, which make it a promising candidate for further development as a therapeutic agent. Further research is needed to fully elucidate the mechanism of action of FMT and to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of FMT is a complex process that involves multiple steps. The first step involves the preparation of 2-methyl-3-furylamine, which is then reacted with 2-fluorobenzoyl chloride to produce 2-fluoro-N-(2-methyl-3-furanyl)benzamide. This intermediate is then treated with thiosemicarbazide to yield the final product, FMT. The synthesis of FMT has been optimized in recent years, and several modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

FMT has been studied extensively for its potential use in the treatment of various diseases, including cancer, inflammation, and infectious diseases. FMT has been shown to exhibit potent anti-cancer activity in several preclinical studies, and it has been suggested that FMT may be a promising candidate for the development of novel anticancer drugs. Additionally, FMT has been shown to possess anti-inflammatory and antimicrobial properties, which may have applications in the treatment of inflammatory and infectious diseases.